2,2-dibromo-N'-[1-(4-methoxyphenyl)propylidene]-1-methylcyclopropanecarbohydrazide

• IUPAC Name: 2,2-dibromo-N-[(E)-1-(4-methoxyphenyl)propylideneamino]-1-methylcyclopropane-1-carboxamide
• InChI: InChI=1S/C15H18Br2N2O2/c1-4-12(10-5-7-11(21-3)8-6-10)18-19-13(20)14(2)9-15(14,16)17/h5-8H,4,9H2,1-3H3,(H,19,20)/b18-12+
• InChI Key: NDPJFGVBMPIMJV-LDADJPATSA-N
• Canonical SMILES: CCC(=NNC(=O)C1(CC1(Br)Br)C)C2=CC=C(C=C2)OC
• Isomeric SMILES: CC/C(=N\NC(=O)C1(CC1(Br)Br)C)/C2=CC=C(C=C2)OC
• Molecular Formula: C15H18Br2N2O2
• Molecular Weight: 418.12 g/mol

Description

2,2-dibromo-N'-[1-(4-methoxyphenyl)propylidene]-1-methylcyclopropanecarbohydrazide is a useful research compound. Its molecular formula is C15H18Br2N2O2 and its molecular weight is 418.12 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 417.97145 g/mol and the complexity rating of the compound is 431. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antioxidant and Anticancer Activity

• Novel derivatives related to the methoxyphenyl family have shown significant antioxidant and anticancer activities. For example, certain derivatives demonstrated antioxidant activity surpassing that of ascorbic acid, alongside notable anticancer effects against human glioblastoma and breast cancer cell lines (Tumosienė et al., 2020).

Synthetic Methodologies

• Studies on the synthesis of structurally related compounds have led to the development of new synthetic pathways. For instance, the cyclocondensation reactions involving thiosemicarbazide have paved the way for the creation of dihydropyrazoles and related structures, demonstrating the versatility of these chemical frameworks in producing a variety of derivatives (Mahesha et al., 2021).

Optical and Material Applications

• Investigations into the nonlinear optical properties of propane hydrazides have highlighted the potential of these compounds in applications such as optical limiters and switches. This suggests a promising avenue for the development of materials with specific optical functionalities, which could extend to derivatives of the compound (Naseema et al., 2012).

Biological Activities

• The synthesis of compounds bearing resemblance in structure to 2,2-dibromo-N'-[1-(4-methoxyphenyl)propylidene]-1-methylcyclopropanecarbohydrazide has also been associated with a range of biological activities, including antimicrobial effects. Such studies contribute to the search for new therapeutic agents, suggesting that related compounds could be explored for their bioactive potential (El-Emam et al., 2012).